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Compound of Interest

Compound Name: 3-Fluoro-5-iodotoluene

Cat. No.: B1340146 Get Quote

Audience: Researchers, Scientists, and Drug Development Professionals

This technical guide provides a focused examination of the core physical properties of

acetylsalicylic acid (aspirin): its melting point, boiling point, and density. A thorough

understanding of these characteristics is fundamental in the pharmaceutical sciences,

influencing everything from manufacturing processes and formulation development to stability

studies and quality control. This document offers a summary of these properties, detailed

experimental protocols for their determination, and a logical workflow for analysis.

Core Physical Properties of Acetylsalicylic Acid
The physical properties of an active pharmaceutical ingredient (API) like acetylsalicylic acid are

critical indicators of its purity, identity, and physical form. These parameters are rigorously

controlled during drug development and manufacturing.
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Physical Property Value Units Notes

Melting Point 135 - 136 °C Degrees Celsius (°C)

Pure acetylsalicylic

acid has a sharp

melting point.

Impurities typically

lower and broaden

this range.[1][2][3][4] A

second polymorphic

form has been

identified with a

melting point of

approximately

144.9°C.[5][6]

Boiling Point ~140 °C Degrees Celsius (°C)

Acetylsalicylic acid

decomposes at or

near its boiling point.

[1][7][8][9] Thermal

degradation begins

around 150°C.[5][10]

Density 1.35 - 1.40
Grams per cubic

centimeter (g/cm³)

The density is a key

parameter for powder

flow, compaction, and

formulation design.[2]

[3][11][12][13]

Experimental Protocols
Accurate and reproducible determination of physical properties is essential for regulatory

submission and consistent product quality. The following sections detail standard laboratory

methodologies for measuring the melting point and density of acetylsalicylic acid.

This method relies on observing the temperature range over which a small, compacted sample

of the solid in a capillary tube transitions from the solid to the liquid phase.

Methodology:
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Sample Preparation: Ensure the acetylsalicylic acid sample is completely dry and finely

powdered.

Capillary Tube Loading: Press the open end of a capillary tube (sealed at one end) into the

powder sample. Invert the tube and tap it gently on a hard surface to pack the powder into

the sealed end.[14] Repeat until a tightly packed column of 2-3 mm in height is achieved.

Apparatus Setup:

Attach the capillary tube to a calibrated thermometer using a rubber band or a small piece

of tubing. The sample portion of the tube should be level with the thermometer bulb.[14]

Immerse the thermometer and the attached capillary tube in a heat-stable liquid bath (e.g.,

mineral oil or glycerol) within a beaker.[15] Alternatively, place the tube in a commercial

melting point apparatus.

Heating and Observation:

Heat the bath slowly, at a rate of approximately 1-2 °C per minute, especially when

approaching the expected melting point.

Continuously stir the bath to ensure uniform temperature distribution.

Data Recording: Record two temperatures:

T1: The temperature at which the first drop of liquid appears.

T2: The temperature at which the entire sample becomes a clear liquid.[16]

The melting point is reported as the range from T1 to T2. For pure aspirin, this range

should be narrow, within 1-2 °C.[17]

A standard boiling point determination is not appropriate for acetylsalicylic acid as it

decomposes at elevated temperatures.[1][9] The reported "boiling point" of 140 °C is more

accurately described as a decomposition temperature.[7][8] To characterize its thermal stability,

advanced thermal analysis techniques are employed.

Methodology Overview: Thermogravimetric Analysis (TGA)
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Principle: TGA measures the change in mass of a substance as a function of temperature in

a controlled atmosphere. It is used to determine the onset of thermal degradation.

Procedure: A small, accurately weighed sample of acetylsalicylic acid is placed in a TGA pan.

The sample is heated at a constant rate, and its mass is continuously monitored. The

resulting TGA curve plots mass loss versus temperature, revealing the temperatures at

which decomposition events occur.[10]

This method determines the volume of a solid by measuring the volume of a fluid it displaces,

based on Archimedes' principle. It is suitable for solids that are insoluble in the chosen fluid.

Methodology:

Mass Measurement: Accurately weigh a sample of dry acetylsalicylic acid crystals or powder

using an analytical balance. Record this mass as m.

Initial Volume Measurement: Add a known volume of a liquid in which aspirin is insoluble

(e.g., a saturated hydrocarbon) to a graduated cylinder. The volume should be sufficient to

fully submerge the sample. Record this initial volume as V1.[18]

Displacement Measurement: Carefully add the weighed acetylsalicylic acid sample to the

graduated cylinder, ensuring no liquid is lost to splashing and that the solid is fully

submerged.[19]

Final Volume Measurement: Record the new volume of the liquid plus the submerged solid.

Record this final volume as V2.

Calculation:

The volume of the solid sample (V_solid) is the difference between the final and initial

volumes: V_solid = V2 - V1.[18]

The density (ρ) is calculated by dividing the mass by the volume: ρ = m / V_solid.

Visualization of Experimental Workflow
The following diagram illustrates the logical workflow for the comprehensive physical

characterization of an acetylsalicylic acid sample.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_on_the_Thermal_Stability_and_Decomposition_of_Aspirin_Acetylsalicylic_Acid.pdf
https://www.kbcc.cuny.edu/academicdepartments/physci/documents/chemistry/Chem11_Lab1_Density_V4_03-04-2022.pdf
https://chem.libretexts.org/Ancillary_Materials/Laboratory_Experiments/Wet_Lab_Experiments/General_Chemistry_Labs/Online_Chemistry_Lab_Manual/Chem_10_Experiments/02%3A_The_Density_of_Liquids_and_Solids_(Experiment)
https://www.kbcc.cuny.edu/academicdepartments/physci/documents/chemistry/Chem11_Lab1_Density_V4_03-04-2022.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1340146?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. Preparation

2. Physical Property Determination

3. Analysis & Reporting

Obtain & Prepare
Dry Sample

Melting Point
(Capillary Method)

Density
(Fluid Displacement)

Thermal Stability
(TGA/DSC)

Record & Analyze Data

Compile Report

Click to download full resolution via product page

Caption: Logical workflow for the physical analysis of acetylsalicylic acid.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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